7-(3-(3-ethylphenoxy)-2-hydroxypropyl)-8-hydrazinyl-3-methyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-[3-(3-ethylphenoxy)-2-hydroxypropyl]-8-hydrazinyl-3-methylpurine-2,6-dione
• InChI: InChI=1S/C17H22N6O4/c1-3-10-5-4-6-12(7-10)27-9-11(24)8-23-13-14(19-16(23)21-18)22(2)17(26)20-15(13)25/h4-7,11,24H,3,8-9,18H2,1-2H3,(H,19,21)(H,20,25,26)
• InChI Key: OPXDDQKANZUNEK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)OCC(CN2C3=C(N=C2NN)N(C(=O)NC3=O)C)O
• Molecular Formula: C17H22N6O4
• Molecular Weight: 374.4 g/mol
• CAS No.: 887200-05-7

Description

7-(3-(3-ethylphenoxy)-2-hydroxypropyl)-8-hydrazinyl-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C17H22N6O4 and its molecular weight is 374.401. The purity is usually 95%.
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Scientific Research Applications

Cardiovascular Activity and Receptor Affinity

Research on similar purine derivatives has highlighted their potential in cardiovascular therapy. For example, Chłoń-Rzepa et al. (2004) synthesized and tested compounds for their electrocardiographic, antiarrhythmic, and hypotensive activity, in addition to determining their alpha(1)- and alpha(2)-adrenoreceptor affinities. Compounds displayed significant prophylactic antiarrhythmic activity in experimentally induced arrhythmia, with some showing hypotensive activity as well. These findings suggest the therapeutic potential of purine derivatives in cardiovascular diseases (Chłoń-Rzepa et al., 2004).

Anticancer and Antimicrobial Properties

Certain purine-based compounds have been studied for their cytotoxic and antimicrobial effects. For instance, the synthesis of novel phthalazinedione-based derivatives showed promising cytotoxicity against cancer cells and antibacterial activity. These compounds, particularly those with phenyl phthalazinone moieties, demonstrated significant cytotoxicity against HCT-116 cells, suggesting their potential as anticancer agents. Additionally, some compounds displayed potent antibacterial activity against Staphylococcus aureus and Escherichia coli, indicating their usefulness in treating bacterial infections (S. E. El Rayes et al., 2022).

Electronic and Photovoltaic Applications

In the realm of material science, purine derivatives have been investigated for their utility in electronic and photovoltaic applications. A study by Hu et al. (2015) introduced a novel alcohol-soluble n-type conjugated polyelectrolyte synthesized for use as an electron transport layer in inverted polymer solar cells. The unique properties of the purine-based polyelectrolyte, such as high conductivity and electron mobility, significantly improved the power conversion efficiency of the devices, showcasing the potential of purine derivatives in enhancing renewable energy technologies (Hu et al., 2015).